Cas no 1859452-34-8 ((Oxolan-2-yl)methanesulfinyl chloride)

• Product Name: (Oxolan-2-yl)methanesulfinyl chloride
• CAS No: 1859452-34-8
• MF: C₅H₉ClO₂S
• MW: 168.641759634018
• CID: 5717299
• PubChem ID: 130813783
• Update Time: 2025-10-29

(Oxolan-2-yl)methanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• (Oxolan-2-yl)methanesulfinylchloride
• (Oxolan-2-yl)methanesulfinyl chloride
• EN300-732266
• 1859452-34-8

• Inchi： 1S/C5H9ClO2S/c6-9(7)4-5-2-1-3-8-5/h5H,1-4H2
• InChI Key： ZBRHUOBNFUMRIE-UHFFFAOYSA-N
• SMILES： ClS(CC1CCCO1)=O

Computed Properties

• Exact Mass: 168.0011784g/mol
• Monoisotopic Mass: 168.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.5Ų

Additional information on (Oxolan-2-yl)methanesulfinyl chloride

(Oxolan-2-yl)methanesulfinyl chloride (CAS No. 1859452-34-8): An Overview of Its Synthesis, Properties, and Applications

(Oxolan-2-yl)methanesulfinyl chloride (CAS No. 1859452-34-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound, also known as 2-(methanesulfinyl)oxirane-2-carbonitrile, is characterized by its sulfinyl chloride functional group and its oxolan ring structure, which contribute to its reactivity and utility in synthetic transformations.

The synthesis of (Oxolan-2-yl)methanesulfinyl chloride typically involves the reaction of an appropriate oxolan derivative with a sulfinyl chloride reagent. Recent advancements in synthetic methods have led to the development of more efficient and environmentally friendly routes for its production. For example, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic method that significantly improved the yield and purity of the final product while reducing the formation of by-products.

In terms of physical and chemical properties, (Oxolan-2-yl)methanesulfinyl chloride is a colorless liquid with a molecular weight of approximately 167.6 g/mol. It is highly reactive due to the presence of the sulfinyl chloride group, which can undergo various nucleophilic substitution reactions. The compound is also known for its ability to form stable intermediates in multistep synthetic processes, making it a valuable building block in the synthesis of complex molecules.

The reactivity of (Oxolan-2-yl)methanesulfinyl chloride has been extensively studied in the context of its applications in pharmaceutical research. One notable application is in the synthesis of sulfonamide derivatives, which are important pharmacophores in many drugs used to treat bacterial infections and other diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that (Oxolan-2-yl)methanesulfinyl chloride can be used as a key intermediate in the synthesis of novel sulfonamide-based antibiotics with enhanced efficacy against multidrug-resistant bacteria.

Beyond pharmaceuticals, (Oxolan-2-yl)methanesulfinyl chloride has also found applications in materials science. Its ability to form stable polymers and copolymers makes it a promising candidate for the development of advanced materials with tailored properties. For instance, a study published in Macromolecules in 2020 reported the synthesis of a new class of sulfonated polymers using (Oxolan-2-yl)methanesulfinyl chloride as a monomer. These polymers exhibited excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as membranes for water purification and fuel cells.

The environmental impact of chemicals used in industrial processes is an increasingly important consideration. In this context, the green chemistry principles have been applied to optimize the synthesis and use of (Oxolan-2-yl)methanesulfinyl chloride. A recent review article in Green Chemistry highlighted several strategies for reducing the environmental footprint of this compound, including the use of renewable feedstocks and catalytic processes that minimize waste generation.

In conclusion, (Oxolan-2-yl)methanesulfinyl chloride (CAS No. 1859452-34-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical properties make it an essential reagent for researchers working on the development of new drugs and advanced materials. As research continues to advance, it is likely that new applications and more efficient synthetic methods will be discovered, further expanding the utility of this versatile compound.